molecular formula C25H32N2O2 B8479453 4-[2-(Heptyloxy)ethoxy]-1-methyl-3,5-diphenyl-1H-pyrazole CAS No. 60628-07-1

4-[2-(Heptyloxy)ethoxy]-1-methyl-3,5-diphenyl-1H-pyrazole

Cat. No. B8479453
CAS RN: 60628-07-1
M. Wt: 392.5 g/mol
InChI Key: SFFUJIWJPOYUSZ-UHFFFAOYSA-N
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Description

4-[2-(Heptyloxy)ethoxy]-1-methyl-3,5-diphenyl-1H-pyrazole is a useful research compound. Its molecular formula is C25H32N2O2 and its molecular weight is 392.5 g/mol. The purity is usually 95%.
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properties

CAS RN

60628-07-1

Product Name

4-[2-(Heptyloxy)ethoxy]-1-methyl-3,5-diphenyl-1H-pyrazole

Molecular Formula

C25H32N2O2

Molecular Weight

392.5 g/mol

IUPAC Name

4-(2-heptoxyethoxy)-1-methyl-3,5-diphenylpyrazole

InChI

InChI=1S/C25H32N2O2/c1-3-4-5-6-13-18-28-19-20-29-25-23(21-14-9-7-10-15-21)26-27(2)24(25)22-16-11-8-12-17-22/h7-12,14-17H,3-6,13,18-20H2,1-2H3

InChI Key

SFFUJIWJPOYUSZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCOCCOC1=C(N(N=C1C2=CC=CC=C2)C)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Sodium hydride (0.89 g, 57%, 0.02 mole) is added to a solution of 2-[(1-methyl-3,5-diphenyl-4-pyrazolyl)oxy]ethanol (5.9 g, 0.02 mole) and dry DMF (50 ml). The reaction mixture is stirred and heated to 80°-90° C. The stirred mixture is allowed to cool. This mixture is added to a solution of 1-bromoheptane (9 g, 0.05 mole) and dry DMF (75 ml). After heating at 80°-90° C for 4 hours, the stirred reaction mixture is poured into water.
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Synthesis routes and methods II

Procedure details

Sodium hydride (0.89 g, 57%, 0.02 mole) is added to a solution of 2-[(1-methyl-3,5-diphenyl-4-pyrazolyl)oxy]ethanol (5.9 g, 0.02 mole) and dry DMF (50 ml). The reaction mixture is stirred and heated to 80°-90°C. The stirred mixture is allowed to cool. This mixture is added to a solution of 1-bromoheptane (9 g, 0.05 mole) and dry FMD (75 ml). After heating at 80°-90°C for 4 hours, the stirred reaction mixture is poured into water.
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